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Compound of Interest

Compound Name: Mercurous bromide

Cat. No.: B092202

For Immediate Reference: Essential Safety and Logistical Information for the Handling and
Disposal of Mercurous Bromide

This guide provides critical, step-by-step procedures for researchers, scientists, and drug
development professionals working with mercurous bromide. Adherence to these protocols is
essential for ensuring personal safety and minimizing environmental impact.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative safety and physical
property data for mercurous bromide. Note that many safety data sheets refer to mercuric
bromide (HgBrz2), and the data presented here is often for inorganic mercury compounds in
general. Always refer to the specific Safety Data Sheet (SDS) for the compound you are using.
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Parameter Value Reference
Exposure Limits (as Hg)
ACGIH TLV-TWA 0.025 mg/m3 [11[2]

NIOSH REL-TWA

0.05 mg/m3 (vapor)

[3]

OSHA PEL-Ceiling 0.1 mg/m3 [11121[3]
NIOSH IDLH 10 mg/m3 [1][4]
Toxicity Data (LD50)

Oral (rat) 40 mg/kg [1]
Dermal (rat) 100 mg/kg [1]
Oral (mouse) 35 mg/kg [1]
Physical Properties

Molecular Formula Hg2Br2 [3]
Molecular Weight 560.99 g/mol

Melting Point 457 °F [ 236 °C [5]
Boiling Point 612 °F /322 °C [5]

Solubility in Water

Slightly soluble

[1]14]

Operational Plan: From Handling to Disposal

This section outlines the standard operating procedure for the safe handling of mercurous

bromide in a laboratory setting.

Pre-Handling Preparations

» Training: All personnel must be trained on the hazards of mercury compounds, proper

handling techniques, and emergency procedures.[6]

o Safety Data Sheet (SDS) Review: Thoroughly read and understand the SDS for mercurous

bromide before beginning any work.[1][2][5][7][8][9][10]
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» Designated Area: All work with mercurous bromide should be conducted in a designated
area, such as a chemical fume hood, to minimize exposure.[5]

o Emergency Equipment: Ensure that an eyewash station, safety shower, and a mercury spill
kit are readily accessible.[1][10]

Required Personal Protective Equipment (PPE)

The following PPE is mandatory when handling mercurous bromide:

e Eye and Face Protection: Chemical safety goggles and a face shield are required to protect
against splashes.[1][11]

¢ Skin Protection:

o Gloves: Chemical-resistant gloves (e.g., nitrile, inspected before use) are essential.[1][8]
[11]

o Lab Coat: A fully buttoned lab coat or chemical-resistant apron must be worn.[1][11]

o Full Body Suit: For tasks with high exposure risk or during spill cleanup, a chemical-
protective, full-body encapsulating suit may be necessary.[11]

o Respiratory Protection: When there is a risk of inhaling dust or vapors, a NIOSH-approved
respirator is required.[1][10]

Handling Procedures

¢ General Handling: Use with adequate ventilation and minimize dust generation.[1] Avoid
contact with eyes, skin, and clothing.[8][9] Do not ingest or inhale.[1]

e Weighing: Conduct all weighing of mercurous bromide powder within a chemical fume
hood or a ventilated balance enclosure.

o Storage: Store in a cool, dry, well-ventilated area away from light and incompatible
substances such as strong oxidizing agents, sodium, and potassium.[1][9] The container
should be tightly closed.[5]
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Disposal Plan

Waste Classification: Mercurous bromide and any materials contaminated with it are
considered hazardous waste.[1][12][13]

Waste Collection:

o Collect all mercurous bromide waste in a designated, clearly labeled, and sealed
container.

o Do not dispose of mercury-containing waste down the drain or in regular trash.[13]

Disposal Method: Arrange for disposal through your institution's environmental health and
safety office or a licensed hazardous waste disposal company.[12][14] Encapsulation or
recycling are potential disposal routes.[14]

Contingency Plan: Spills and Exposure

Immediate and appropriate action is critical in the event of a spill or personal exposure.

Spill Response

Evacuation: Evacuate all non-essential personnel from the immediate area.

Ventilation: Ensure the area is well-ventilated.

PPE: Before cleaning, don the appropriate PPE, including respiratory protection.[2]

Containment: Isolate the spill area. For solids, a minimum isolation distance of 25 meters (75
feet) is recommended.[3][4]

Cleanup:

[¢]

Carefully sweep up the spilled solid, avoiding dust generation.[1]

[¢]

Place the material into a suitable container for hazardous waste disposal.[1][2]

[e]

Decontaminate the area with a commercially available mercury absorbing compound or
sprinkle the area with sulfur or calcium polysulfide to suppress mercury.[2][12]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b092202?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/00937.pdf
https://www.beckman.pt/support/technical-documents/mercury
https://ehs.research.uiowa.edu/mercury-bearing-waste-disposal
https://www.benchchem.com/product/b092202?utm_src=pdf-body
https://ehs.research.uiowa.edu/mercury-bearing-waste-disposal
https://www.beckman.pt/support/technical-documents/mercury
https://www.stainsfile.com/theory/tissue-preparation/fixation/disposal-of-mercury-waste/
https://www.stainsfile.com/theory/tissue-preparation/fixation/disposal-of-mercury-waste/
https://www.technopharmchem.com/application/uploads/files/1560255820_MERCURIC_BROMIDE.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/24829
https://cameochemicals.noaa.gov/chemical/3836
https://pim-resources.coleparmer.com/sds/00937.pdf
https://pim-resources.coleparmer.com/sds/00937.pdf
https://www.technopharmchem.com/application/uploads/files/1560255820_MERCURIC_BROMIDE.pdf
https://www.technopharmchem.com/application/uploads/files/1560255820_MERCURIC_BROMIDE.pdf
https://www.beckman.pt/support/technical-documents/mercury
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Do not use water to clean up the spill.[9]

Exposure Procedures

 Inhalation: Move the individual to fresh air immediately.[1][2] If breathing is difficult,
administer oxygen. Seek immediate medical attention.[8]

o Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes
while removing contaminated clothing and shoes.[1][2] Seek immediate medical attention.[3]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1][2] Seek immediate medical attention.[9]

 Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water.[8] Seek immediate
medical attention.[2][9]

Visual Workflow for Spill Response

The following diagram illustrates the step-by-step workflow for responding to a mercurous
bromide spill.
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Caption: Workflow for Mercurous Bromide Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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